N-methyl-N-alkylpyrrolidinium nonafluoro-1-butanesulfonate salts: Ionic liquid properties and plastic crystal behaviour†
Green Chemistry Pub Date: 2006-01-23 DOI: 10.1039/B512902H
Abstract
A series of N-methyl-N-alkylpyrrolidinium nonafluoro-1-butanesulfonate salts were synthesised and characterised. The thermophysical characteristics of this family of salts have been investigated with respect to potential use as ionic liquids and solid electrolytes. N-Methyl-N-butylpyrrolidinium nonafluoro-1-butanesulfonate (p1,4NfO) has the lowest melting point of the family, at 94 °C. Electrochemical analysis of p1,4 NfO in the liquid state shows an electrochemical window of ∼6 V. All compounds exhibit one or more solid–solid transitions at sub-ambient temperatures, indicating the existence of plastic crystal phases.
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